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Compound of Interest

Compound Name: Barium iodide hexahydrate

Cat. No.: B577068 Get Quote

This guide provides a detailed analysis of the molecular weight of Barium iodide
hexahydrate, tailored for researchers, scientists, and professionals in drug development.

Chemical Formula and Composition
Barium iodide hexahydrate is an inorganic compound, existing as a white solid. It is the

hydrated form of Barium iodide, containing six molecules of water of crystallization for each

molecule of Barium iodide. The chemical formula is therefore represented as BaI₂·6H₂O.

Calculation of Molecular Weight
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation for Barium iodide hexahydrate is based on the atomic weights of Barium

(Ba), Iodine (I), Hydrogen (H), and Oxygen (O).

The formula for the molecular weight (MW) is: MW = (Atomic Weight of Ba) + 2 * (Atomic

Weight of I) + 12 * (Atomic Weight of H) + 6 * (Atomic Weight of O)

Using the standard atomic weights:

Barium (Ba): 137.327 g/mol [1][2][3]

Iodine (I): 126.904 g/mol [4]

Hydrogen (H): 1.008 g/mol [5]
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Oxygen (O): 15.999 g/mol

The calculated molecular weight is: MW = 137.327 + 2 * (126.904) + 12 * (1.008) + 6 * (15.999)

MW = 137.327 + 253.808 + 12.096 + 95.994 MW = 499.225 g/mol

Data Presentation: Atomic Composition and Weight
Contribution
The following table summarizes the quantitative data for each element in Barium iodide
hexahydrate.

Element Symbol Quantity
Atomic Weight
( g/mol )

Total Weight
Contribution (
g/mol )

Barium Ba 1 137.327 137.327

Iodine I 2 126.904 253.808

Hydrogen H 12 1.008 12.096

Oxygen O 6 15.999 95.994

Total 499.225

Visualization of Molecular Weight Components
The logical relationship of the components contributing to the molecular weight of Barium
iodide hexahydrate is illustrated in the diagram below.
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Diagram illustrating the elemental contributions to the total molecular weight.

Experimental Protocols
The determination of the molecular weight of Barium iodide hexahydrate relies on the precise

measurement of the atomic weights of its constituent elements. These atomic weights are

determined through techniques such as mass spectrometry. In a laboratory setting, the

molecular weight can be experimentally verified through methods like titration or gravimetric

analysis, which involve chemical reactions where Barium iodide hexahydrate is a reactant or

product. For instance, precipitating the barium as barium sulfate (BaSO₄) and weighing the

precipitate is a common gravimetric method. Similarly, the iodide content can be determined by

titration with a standard solution of silver nitrate (AgNO₃). The water of hydration can be
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determined by heating a known mass of the hydrated salt to drive off the water and measuring

the mass loss.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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